Cas no 17635-44-8 (3,4,5-tribromo-1H-pyrazole)

• Product Name: 3,4,5-tribromo-1H-pyrazole
• CAS No: 17635-44-8
• MF: C₃HBr₃N₂
• MW: 304.765437841415
• MDL: MFCD00040248
• CID: 50828
• PubChem ID: 627674
• Update Time: 2025-04-18

3,4,5-tribromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromo-1H-pyrazole
• 3,4,5-Tribromopyrazole
• 3,4,5-Tribromopyrazo
• 3,4,5-Tribromopyrazol
• 3,4,5-Tribromopyrazole, 97+%
• 3,4,5-TribroMo-1H-pyrazole, 97%, 97%
• 1H-Pyrazole, 3,4,5-tribromo-
• TXQKCKQJBGFUBF-UHFFFAOYSA-N
• Pyrazole, 3,4,5-tribromo-
• 3,4,5-Tribromo pyrazole
• KSC497I1H
• 3,4,5-Tribromo-1H-pyrazole #
• STK328056
• SBB054441
• BBL100174
• AM81994
• RP06854
• R331
• SY007965
• EN300-117519
• 17635-44-8
• MFCD00040248
• CS-W002185
• AS-15913
• T2777
• W-206237
• FT-0614127
• CCG-2020
• AKOS015900699
• SCHEMBL174622
• AC-4813
• DTXSID30347899
• DB-021818
• 3,4,5-Tribromo-1H-pyrazole;
• 3,4,5-tribromo-1H-pyrazole

• MDL： MFCD00040248
• Inchi： 1S/C3HBr3N2/c4-1-2(5)7-8-3(1)6/h(H,7,8)
• InChI Key： TXQKCKQJBGFUBF-UHFFFAOYSA-N
• SMILES： BrC1C(=NNC=1Br)Br
• BRN： 113501

Computed Properties

• Exact Mass: 301.76900
• Monoisotopic Mass: 301.768986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Pale yellow crystalline powder
• Density: 2.782 g/cm3
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5℃
• Refractive Index: 1.689
• Water Partition Coefficient: Insoluble in water. Soluble in Chloroform.
• PSA: 28.68000
• LogP: 2.69720
• Solubility: Uncertain

3,4,5-tribromo-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38